
Boc-His(Trt)-OH: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-His(Trt)-OH

Cat. No.: B557146 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of Nα-tert-butyloxycarbonyl-Nτ-trityl-L-histidine, commonly known as Boc-His(Trt)-
OH. This essential reagent is a cornerstone in solid-phase peptide synthesis (SPPS),

particularly within drug development and proteomics research. This document is intended to

serve as a comprehensive resource for scientists and professionals in these fields.

Chemical Properties and Structure
Boc-His(Trt)-OH is a derivative of the amino acid L-histidine, strategically modified with two

protecting groups: the tert-butyloxycarbonyl (Boc) group at the α-amino position and the bulky

trityl (Trt) group on the τ-nitrogen of the imidazole side chain. These modifications are crucial

for preventing unwanted side reactions during peptide synthesis.

General Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b557146?utm_src=pdf-interest
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

(2S)-2-[(tert-

butoxycarbonyl)amino]-3-[1-

(triphenylmethyl)-1H-imidazol-

4-yl]propanoic acid

[1]

Synonyms
Nα-Boc-N(im)-trityl-L-histidine,

Boc-L-His(Trt)-OH
[2][3]

CAS Number 32926-43-5 [4]

Molecular Formula C₃₀H₃₁N₃O₄ [4]

Molecular Weight 497.58 g/mol [4]

Appearance White to off-white powder [5]

Physicochemical Properties
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Property Value Reference

Melting Point ~130 °C (with decomposition) [1][6]

Boiling Point 667.5 ± 55.0 °C (Predicted) [1][6]

Solubility

Soluble in DMSO, requires

ultrasonic assistance for high

concentrations. Hygroscopic

DMSO can impact solubility.

[5]

pKa (Imidazole Side Chain)

The pKa of the imidazole side

chain in histidine is

approximately 6.0. The

electron-withdrawing nature of

the trityl group is expected to

lower this value, though a

precise experimental value for

the protected form is not

readily available.

[7][8]

Optical Rotation
[α]20/D +12.5 ± 1.0°, c = 1% in

methanol

Structural Information
Identifier String

SMILES CC(C)(C)OC(=O)N--INVALID-LINK--C(O)=O

InChI

1S/C30H31N3O4/c1-29(2,3)37-28(36)32-

26(27(34)35)19-25-20-33(21-31-25)30(22-13-7-

4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-

18-24/h4-18,20-21,26H,19H2,1-3H3,(H,32,36)

(H,34,35)/t26-/m0/s1

Experimental Protocols
Boc-His(Trt)-OH is a cornerstone of Boc-based solid-phase peptide synthesis (Boc-SPPS).

The following protocols outline its use in this methodology.
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General Boc-SPPS Cycle
The synthesis of a peptide on a solid support using Boc-protected amino acids follows a

cyclical process of deprotection, neutralization, and coupling.

Resin-AA(n) Boc Deprotection
(TFA in DCM)

Washing StepsWash
Neutralization
(DIEA in DCM)

Coupling
(Boc-AA(n+1)-OH, Coupling Reagent) Washing_AfterWash

Resin-AA(n+1)
Repeat Cycle

Boc-SPPS

Peptide-Resin
with Boc-His(Trt)

Final Cleavage
(e.g., HF or TFA cocktail)

Simultaneous
Boc and Trt

Deprotection Cleaved Peptide
with deprotected His

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boc-His(Trt)-OH: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medchemexpress.com/boc-his-trt-oh.html
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://en.wikipedia.org/wiki/Histidine
https://www.reddit.com/r/Mcat/comments/3eojxr/if_histidine_is_a_basic_aa_who_does_it_have_a/
https://www.benchchem.com/product/b557146#boc-his-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/product/b557146#boc-his-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/product/b557146#boc-his-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/product/b557146#boc-his-trt-oh-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

